3,4,5-triethoxy-N-[({4-[(phenylacetyl)amino]phenyl}amino)carbonothioyl]benzamide
Overview
Description
3,4,5-triethoxy-N-[({4-[(phenylacetyl)amino]phenyl}amino)carbonothioyl]benzamide is a chemical compound that has been studied extensively for its potential application in scientific research. This compound is also known as TTA-390 or benzamide derivative and is a member of the thioamides class of compounds. TTA-390 has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and infectious diseases. In
Mechanism of Action
The mechanism of action of TTA-390 is not fully understood. It is believed to work by inhibiting the activity of enzymes involved in various cellular processes, including DNA replication and protein synthesis. TTA-390 has also been shown to disrupt the cell membrane of bacteria, leading to cell death.
Biochemical and Physiological Effects:
TTA-390 has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to cell death. TTA-390 has also been shown to inhibit the growth of bacteria, fungi, and viruses by disrupting their cell membrane. TTA-390 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
TTA-390 has several advantages for lab experiments. It is a potent and selective inhibitor of various enzymes involved in cellular processes, making it a useful tool for studying these processes. TTA-390 also has potent antimicrobial activity, making it a useful tool for studying the mechanisms of bacterial, fungal, and viral infections. However, TTA-390 has several limitations for lab experiments. It is highly toxic and must be handled with care. TTA-390 is also expensive to produce, making it less accessible for some researchers.
Future Directions
There are several future directions for the study of TTA-390. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and infectious diseases. Another direction is to study the mechanism of action of TTA-390 in more detail to better understand how it works. Future studies could also investigate the potential of TTA-390 as an anti-inflammatory agent and its potential use in other areas of research. Finally, future studies could investigate the development of new and more efficient synthesis methods for TTA-390 to make it more accessible to researchers.
Scientific Research Applications
TTA-390 has been studied extensively for its potential application in scientific research. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and infectious diseases. TTA-390 has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have potent antimicrobial activity against a wide range of pathogens, including bacteria, fungi, and viruses. TTA-390 has also been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
3,4,5-triethoxy-N-[[4-[(2-phenylacetyl)amino]phenyl]carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31N3O5S/c1-4-34-23-17-20(18-24(35-5-2)26(23)36-6-3)27(33)31-28(37)30-22-14-12-21(13-15-22)29-25(32)16-19-10-8-7-9-11-19/h7-15,17-18H,4-6,16H2,1-3H3,(H,29,32)(H2,30,31,33,37) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJYBCAGPPTZJSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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